N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C21H18FN3O3/c1-12-19(16-4-2-3-5-17(16)23-12)20(27)21(28)24-14-10-18(26)25(11-14)15-8-6-13(22)7-9-15/h2-9,14,23H,10-11H2,1H3,(H,24,28)
• InChI Key: SSIPMFCRPYVUSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3CC(=O)N(C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol

Description

N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C21H18FN3O3 and its molecular weight is 379.391. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Agents

A study described the synthesis and evaluation of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides, aiming to discover novel antiallergic compounds. The research highlighted the potential of these compounds as potent inhibitors of histamine release and interleukin production, suggesting their relevance in allergic response modulation (C. Menciu et al., 1999).

Kinase Inhibitors

Another study focused on N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective inhibitors of the Met kinase superfamily. These compounds showed significant tumor stasis in models, highlighting their potential in cancer therapy (G. M. Schroeder et al., 2009).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibitors

Research on benzothiazole derivatives, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, explored their role as dual inhibitors of PI3Kα and mTOR. The study aimed at improving metabolic stability, essential for therapeutic applications in cancer and other diseases (Markian M Stec et al., 2011).

Orexin Receptor Antagonists

The role of orexin receptors in compulsive food consumption was investigated, demonstrating the potential of selective antagonists in treating binge eating and possibly other eating disorders. This research underscores the therapeutic applications of targeting the orexin system (L. Piccoli et al., 2012).

Mechanism of Action

Target of Action

Indole derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . Pyrrolidine derivatives are also widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

The exact mode of action would depend on the specific targets of the compound. Generally, indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Pyrrolidine derivatives also exhibit a wide range of biological activities .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. For example, some indole derivatives have been reported to inhibit influenza A and Coxsackie B4 virus .

Pharmacokinetics

The ADME properties of the compound would depend on its specific chemical structure. Generally, the introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, some indole derivatives have been reported to have inhibitory activity against certain viruses .